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Compound of Interest

Compound Name: Omeprazole-d3 Sulfone

Cat. No.: B602692

This technical guide provides a comprehensive overview of the Certificate of Analysis (CoA)
and purity assessment of Omeprazole-d3 Sulfone, a deuterated analog of an Omeprazole
metabolite. This document is intended for researchers, scientists, and drug development
professionals who require a thorough understanding of the analytical characterization of this
stable isotope-labeled compound.

Certificate of Analysis (CoA) Data

A Certificate of Analysis for Omeprazole-d3 Sulfone provides critical information regarding its
identity, purity, and quality. The following table summarizes typical data found on a CoA for this
compound, compiled from various sources.
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Parameter Typical Specification = Example Data Analytical Method
White to off-white ) ] ] )
Appearance id White solid[1][2][3][4] Visual Inspection
soli
High-Performance
) ) Liquid
Purity (Chemical) >95% 99.5%[1][4]
Chromatography
(HPLC)

Isotopic Purity

(Deuterium)

>98% atom D

Mass Spectrometry
(MS) or Nuclear

99% atom D[1][2][3][4] .
Magnetic Resonance

(NMR)
Identity Conforms to structure Conforms 1H-NMR, MS[1][2]
Elemental Analysis or
Molecular Formula C17H16D3N304S C17H16D3N304S[5] High-Resolution Mass
Spectrometry (HRMS)
) Mass Spectrometry
Molecular Weight 364.43 g/mol 364.43[5]
(MS)
CAS Number 1189891-71-1 1189891-71-1[5][6][7] -

Storage Conditions

-20°C, protect from
light

Store at -20°C in a dry
place away from direct -
sunlight.[1][5]

Experimental Protocols

The determination of purity and identity of Omeprazole-d3 Sulfone requires a combination of

analytical techniques.[8][9] The following sections detail the methodologies for the key

experiments.

2.1. High-Performance Liquid Chromatography (HPLC) for Chemical Purity

A stability-indicating reverse-phase HPLC method is a common approach for determining the

chemical purity of Omeprazole and its related substances, including the sulfone derivative.[10]
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[11]

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: A C8 or C18 column (e.g., 125 mm x 4.6 mm, 5 um patrticle size) is often used.[11]
o Mobile Phase: A gradient elution is typically employed. For example:
o Mobile Phase A: A buffer solution such as 10 mM ammonium acetate in water.[10]
o Mobile Phase B: An organic solvent mixture like methanol and acetonitrile.[10]
o Flow Rate: A typical flow rate is 0.8 to 1.0 mL/min.[10][11]
o Column Temperature: Maintained at a constant temperature, for instance, 25°C.[10]
» Detection: UV detection at a wavelength of 280 nm or 305 nm.[10]

o Sample Preparation: The Omeprazole-d3 Sulfone sample is accurately weighed and
dissolved in a suitable solvent, such as a mixture of the mobile phase components, to a
known concentration.

o Data Analysis: The purity is calculated based on the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

2.2. Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is a crucial technique for confirming the molecular weight and assessing the
isotopic purity of deuterated compounds.[9] Electrospray lonization (ESI) is a common
ionization source for this type of analysis.

 Instrumentation: A mass spectrometer, often coupled with a liquid chromatograph (LC-MS).
 lonization Mode: Positive Electrospray lonization (ESI+).

o Data Acquisition: The instrument is set to scan a mass-to-charge (m/z) range that includes
the expected molecular ion of Omeprazole-d3 Sulfone. For example, a peak at m/z =
381.14 would correspond to the [M+H]* of a related Omeprazole-d3 Sulfone N-Oxide.[1]
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o Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or
acetonitrile) and infused into the mass spectrometer.

o Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the
expected molecular ion peak. The isotopic distribution is examined to determine the degree
of deuterium incorporation by comparing the relative intensities of the peaks corresponding
to the dO, d1, d2, and d3 species.[9]

2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy provides detailed information about the molecular structure and is used to
confirm the position of deuterium labeling.[9]

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or 600 MHz).
e 'H-NMR (Proton NMR):

o Purpose: To confirm the overall structure and the absence of protons at the deuterated
positions.

o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., DMSO-ds or
CDCI3).[1][12]

o Data Analysis: The *H-NMR spectrum is compared to that of the non-deuterated standard.
The disappearance or significant reduction of the signal corresponding to the methoxy
group protons confirms successful deuteration.[9]

e 2H-NMR (Deuterium NMR):
o Purpose: To directly detect the deuterium nuclei and confirm their chemical environment.
o Sample Preparation: Similar to *H-NMR.

o Data Analysis: The presence of a signal in the 2H-NMR spectrum at the expected chemical
shift confirms the presence and location of the deuterium atoms.[9]

Visualizations
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3.1. Experimental Workflow for Purity Analysis

The following diagram illustrates a typical workflow for the comprehensive analysis of
Omeprazole-d3 Sulfone purity.
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Caption: Workflow for the analytical characterization of Omeprazole-d3 Sulfone.
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3.2. Relationship between Omeprazole and Related Substances

This diagram shows the relationship between Omeprazole and its key impurities, including the
sulfone derivative. The formation of Omeprazole Sulfone is often a result of over-oxidation
during the synthesis of Omeprazole.[12][13][14]
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Caption: Synthetic relationship of Omeprazole and its sulfone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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